Cas no 1199215-74-1 (N-3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl-benzamide)

N-3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl-benzamide is a synthetic organic compound featuring a benzamide core linked to a 5-amino-1,3,4-thiadiazole moiety via a propyl spacer. This structure confers potential bioactivity, particularly in medicinal chemistry applications, due to the presence of the thiadiazole ring, known for its pharmacological properties. The amino group enhances reactivity, enabling further derivatization for targeted drug development. Its well-defined molecular architecture makes it suitable for research in enzyme inhibition or receptor modulation studies. The compound's stability and synthetic accessibility further support its utility as a scaffold for designing novel therapeutic agents or biochemical probes.

N-3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl-benzamide structure

1199215-74-1 structure

Product Name:N-3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl-benzamide

CAS No:1199215-74-1

MF:C₁₂H₁₄N₄OS

MW:262.330760478973

MDL:MFCD13248729

CID:3042758

PubChem ID:46785995

Update Time:2025-06-08

N-3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl-benzamide Chemical and Physical Properties

Names and Identifiers

- N-[3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl]-benzamide
- benzamide, N-[3-(5-amino-1,3,4-thiadiazol-2-yl)propyl]-
- N-[3-(5-amino-1,3,4-thiadiazol-2-yl)propyl]benzamide
- AKOS005173886
- MFCD13248729
- ALBB-012881
- 1199215-74-1
- STL261795
- N-(3-(5-amino-1,3,4-thiadiazol-2-yl)propyl)benzamide
- CS-0329351
- LS-04026
- N-3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl-benzamide
- MDL： MFCD13248729
- Inchi： 1S/C12H14N4OS/c13-12-16-15-10(18-12)7-4-8-14-11(17)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H2,13,16)(H,14,17)
- InChI Key： HJPMWPULUMDXCK-UHFFFAOYSA-N
- SMILES： C(NCCCC1=NN=C(N)S1)(=O)C1=CC=CC=C1

Computed Properties

Exact Mass: 262.08883226g/mol
Monoisotopic Mass: 262.08883226g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 271
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 109Å²

N-3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl-benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	063062-500mg	N-[3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl]-benzamide	1199215-74-1		500mg	3851CNY	2021-05-07
abcr	AB384311-500 mg	N-[3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl]benzamide	1199215-74-1		500MG	€254.60	2023-02-03
abcr	AB384311-1 g	N-[3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl]benzamide	1199215-74-1		1 g	€322.50	2023-07-19
TRC	N054430-250mg	N-[3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl]-benzamide	1199215-74-1		250mg	$ 275.00	2022-06-03
TRC	N054430-500mg	N-[3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl]-benzamide	1199215-74-1		500mg	$ 450.00	2022-06-03
TRC	N054430-1000mg	N-[3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl]-benzamide	1199215-74-1		1g	$ 720.00	2022-06-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	063062-500mg	N-[3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl]-benzamide	1199215-74-1		500mg	3851.0CNY	2021-07-13
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD181825-1g	N-[3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl]benzamide	1199215-74-1	95%	1g	￥1834.0	2023-04-05
abcr	AB384311-500mg	N-[3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl]benzamide; .	1199215-74-1		500mg	€269.00	2025-02-14
abcr	AB384311-1g	N-[3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl]benzamide; .	1199215-74-1		1g	€317.00	2025-02-14

N-3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl-benzamide Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
4. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
5. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699

Additional information on N-3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl-benzamide

N-3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl-benzamide: A Structurally Distinctive Compound with Emerging Applications

The compound identified by the CAS Registry Number 1199215-74-1, formally named N-N-3-(5-Amino-thiadiazol-2--yl)propyl-benzamide, represents a unique molecular architecture within the broader class of benzamide derivatives. This compound’s structure is characterized by a central N-alkylated benzamide framework linked to a substituted thiadiazole ring system via a three-carbon propyl chain. The presence of an N-amino group at the 5-position of the thiadiazole ring introduces significant electronic and steric properties that influence its reactivity and biological interactions. Recent advancements in synthetic methodologies and computational modeling have enabled deeper exploration of its potential across diverse applications, particularly in pharmaceutical development and material science.